2-bromo-5-((2-(trimethylsilyl)ethoxy)methyl)-5H-pyrrolo[2,3-b]pyrazine-7-carbaldehyde

• IUPAC Name: 2-bromo-5-(2-trimethylsilylethoxymethyl)pyrrolo[2,3-b]pyrazine-7-carbaldehyde
• InChI: InChI=1S/C13H18BrN3O2Si/c1-20(2,3)5-4-19-9-17-7-10(8-18)12-13(17)15-6-11(14)16-12/h6-8H,4-5,9H2,1-3H3
• InChI Key: RQFGYCXSMQFACA-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)CCOCN1C=C(C2=NC(=CN=C21)Br)C=O
• Molecular Formula: C13H18BrN3O2Si
• Molecular Weight: 356.29 g/mol

Description

2-bromo-5-((2-(trimethylsilyl)ethoxy)methyl)-5H-pyrrolo[2,3-b]pyrazine-7-carbaldehyde is a useful research compound. Its molecular formula is C13H18BrN3O2Si and its molecular weight is 356.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-bromo-5-((2-(trimethylsilyl)ethoxy)methyl)-5H-pyrrolo[2,3-b]pyrazine-7-carbaldehyde suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-bromo-5-((2-(trimethylsilyl)ethoxy)methyl)-5H-pyrrolo[2,3-b]pyrazine-7-carbaldehyde including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Group 14 5-Metallated Pyrrole-2-Carbaldehydes : This compound is used in the synthesis of group 14 5-metallated pyrrole-2-carbaldehydes, showcasing its utility in organometallic chemistry (Denat, Gaspard-Iloughmane, & Dubac, 1992).

• Production of Alkaloids : It has been involved in the production of new alkaloids, as demonstrated by research on the mangrove-derived actinomycete Jishengella endophytica (Wang et al., 2014).

• Pyrrolopyridine Analogs of Nalidixic Acid : The compound contributes to the creation of pyrrolopyridine analogs, which are important in medicinal chemistry (Toja, Kettenring, Goldstein, & Tarzia, 1986).

• Synthesis of Novel Ring Systems : Its use is crucial in novel syntheses of complex ring systems like the pyrrolo[2,1-c][1,4]benzodiazocine ring (Koriatopoulou, Karousis, & Varvounis, 2008).

• Antibacterial Activity : Compounds derived from it have been studied for their potential antibacterial activity, indicating its relevance in developing new antimicrobial agents (Zemanov et al., 2017).

• Synthetic Elaboration : Its incorporation into structures allows for further synthetic elaboration, expanding the scope of chemical synthesis (Simpson et al., 2015).

• Catalyzed Reactions : The compound plays a role in palladium-catalyzed reactions for synthesizing indole derivatives, useful in pharmaceutical chemistry (Sakamoto, Kondo, Iwashita, & Yamanaka, 1987).

Synthesis routes and methods

Procedure details

To a 10 ml round bottom flask, 2-bromo-5H-pyrrolo[2,3-b]pyrazine-7-carbaldehyde (0.450 g, 0.00199 mol) and NaH (0.143 g, 0.00597 mol) were taken in DMF (5 ml) and stirred in cooling for 15 min. SEM-Cl (0.497 g, 0.00298 mol) was added dropwise and stirred at room temperature for 2 hr. After completion of the reaction, the reaction mixture was poured in to water and extracted with ethyl acetate. The combined organics were washed with brine solution. The organic layer was separated and dried over sodium sulphate, concentrated to give the crude product which was purified using column purification by eluting the compound with 10% ethyl acetate in hexanes to yield 150 mg of 2-bromo-5-((2-(trimethylsilyl)ethoxy)methyl)-5H-pyrrolo[2,3-b]pyrazine-7-carbaldehyde.